N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide, also known as FMA, is a chemical compound that has gained significant attention in scientific research studies. It is a synthetic compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Mechanism of Action
N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide exerts its effects through the inhibition of COX-2 enzyme and the activation of the p38 mitogen-activated protein kinase (MAPK) pathway. COX-2 inhibition leads to a decrease in the production of prostaglandins, which are responsible for inflammation and pain. The activation of the p38 MAPK pathway leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide is its potential for use in the treatment of inflammation, pain, and cancer. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability for research purposes. Another area of interest is the investigation of this compound's potential for use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide involves the reaction between 5-fluoro-2-methylbenzoic acid and 2-thiophenemethylamine in the presence of acetic anhydride and a catalyst such as 4-dimethylaminopyridine. The reaction results in the formation of this compound as a white crystalline powder.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in various studies related to its anti-inflammatory, analgesic, and anti-cancer properties. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that promote inflammation and pain. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNOS/c1-9-2-3-11(14)7-12(9)15-13(16)6-10-4-5-17-8-10/h2-5,7-8H,6H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUKGHKQIZBHBSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)CC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.